Cas no 13307-61-4 (Benzene,[(2-methylpropyl)thio]-)

Benzene,[(2-methylpropyl)thio]- structure
13307-61-4 structure
Product Name:Benzene,[(2-methylpropyl)thio]-
CAS No:13307-61-4
MF:C10H14S
MW:166.283161640167
CID:164246
PubChem ID:83327
Update Time:2025-04-19

Benzene,[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(2-methylpropyl)thio]-
    • 2-methylpropylsulfanylbenzene
    • isobutylthiobenzene
    • Isobutyl phenyl sulfide
    • Sulfide, isobutyl phenyl
    • Einecs 236-334-0
    • Isobutylphenyl sulfide
    • [(2-Methylpropyl)thio]benzene
    • (Isobutylthio)benzene
    • 2-Methyl-1-propyl phenyl sulfide
    • (Isobutylsulfanyl)benzene
    • T8HCV9X3LJ
    • Benzene, [(2-methylpropyl)thio]-
    • UQRLAGGSKUVKMJ-UHFFFAOYSA-N
    • NS00024259
    • DTXSID50157937
    • SCHEMBL94583
    • phenyl-i-butylsulfide
    • 13307-61-4
    • [(2-METHYLPROPYL)SULFANYL]BENZENE
    • (Isobutylsulfanyl)benzene #
    • Inchi: 1S/C10H14S/c1-9(2)8-11-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
    • InChI Key: UQRLAGGSKUVKMJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 166.08172
  • Monoisotopic Mass: 166.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 93
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 25.3A^2

Experimental Properties

  • Density: 0.97
  • Boiling Point: 235.3°C at 760 mmHg
  • Flash Point: 94.6°C
  • Refractive Index: 1.537
  • PSA: 0

Benzene,[(2-methylpropyl)thio]- Related Literature

  • 1. Stereoselective formation of aromatic sulphoxides by oxidation of sulphides and sulphoxides in the presence of bovine serum albumin
    Toyonari Sugimoto,Toshio Kokubo,Jinsei Miyazaki,Shigeo Tanimoto,Masaya Okano J. Chem. Soc. Chem. Commun. 1979 1052
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